Cas no 112633-58-6 ((1-phenyl-5-pyrrol-1-ylpyrazol-4-yl)methanol)

(1-phenyl-5-pyrrol-1-ylpyrazol-4-yl)methanol structure
112633-58-6 structure
Product Name:(1-phenyl-5-pyrrol-1-ylpyrazol-4-yl)methanol
CAS No:112633-58-6
MF:C14H13N3O
MW:239.272522687912
CID:2609213
PubChem ID:6618899
Update Time:2025-04-21

(1-phenyl-5-pyrrol-1-ylpyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-phenyl-5-pyrrol-1-ylpyrazol-4-yl)methanol
    • 112633-58-6
    • SR-01000143904
    • SR-01000143904-1
    • DTXSID60425073
    • AKOS004911552
    • [1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]methanol
    • HMS1377H10
    • ChemDiv2_002980
    • 1H-Pyrazole-4-methanol, 1-phenyl-5-(1H-pyrrol-1-yl)-
    • Inchi: 1S/C14H13N3O/c18-11-12-10-15-17(13-6-2-1-3-7-13)14(12)16-8-4-5-9-16/h1-10,18H,11H2
    • InChI Key: JQYNINUMSIOMCX-UHFFFAOYSA-N
    • SMILES: OCC1C=NN(C2C=CC=CC=2)C=1N1C=CC=C1

Computed Properties

  • Exact Mass: 239.105862047Da
  • Monoisotopic Mass: 239.105862047Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43Ų
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